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Compound of Interest

Methyl benzo[d]oxazole-4-
Compound Name:
carboxylate

Cat. No.: B144901

Abstract: This technical guide provides a comprehensive overview of methyl
benzo[d]oxazole-4-carboxylate, a heterocyclic compound of significant interest in medicinal
chemistry and organic synthesis. The document elucidates its core chemical and physical
properties, details established synthetic methodologies, and explores its reactivity and potential
applications, particularly within the realm of drug discovery and development. This guide is
intended for researchers, scientists, and professionals in the pharmaceutical and chemical
industries, offering a foundational understanding of this versatile molecule.

Introduction to Methyl Benzo[d]oxazole-4-
carboxylate

Methyl benzo[d]oxazole-4-carboxylate is an organic compound featuring a benzoxazole
core, which is a bicyclic system composed of a fused benzene and oxazole ring.[1][2] The
presence of a methyl carboxylate group at the 4-position significantly influences its chemical
reactivity and potential biological activity.[1] Benzoxazole derivatives, in a broader context, are
recognized for their diverse pharmacological properties, including antimicrobial, anti-
inflammatory, and anticancer activities, making them a focal point of extensive research.[2][3]
[41[5][6][7] This guide will delve into the specific attributes of the methyl ester derivative,
providing a technical foundation for its exploration in various scientific endeavors.

Physicochemical Properties
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A thorough understanding of a compound's physicochemical properties is paramount for its
application in research and development. The key identifiers and properties of methyl
benzo[d]oxazole-4-carboxylate are summarized below.

Property Value Source

CAS Number 128156-54-7 [1][8]

Molecular Formula CoH7NOs3 [1]8]

Molecular Weight 177.16 g/mol [1][8]
methyl 1,3-benzoxazole-4-

IUPAC Name [1]
carboxylate

COC(=0)C1=C2C(=CC=C1)0
SMILES [1]
C=N2

XYHIHNFBMYROIE-
InChl Key [1]
UHFFFAOYSA-N

While specific experimental data for properties like melting point, boiling point, and solubility are
not consistently reported across publicly available safety data sheets, general handling
procedures for related aromatic heterocyclic compounds should be followed. This includes
handling in a well-ventilated area, using personal protective equipment to avoid skin and eye
irritation, and taking precautions against static discharge due to potential flammability.[9]

Synthesis and Characterization

The synthesis of methyl benzo[d]oxazole-4-carboxylate can be achieved through several
established organic chemistry routes. The choice of synthetic pathway often depends on the
availability of starting materials, desired scale, and required purity.

Synthetic Methodologies

Common synthetic strategies for the benzoxazole core involve the cyclization of ortho-
substituted phenolic compounds.[1] One documented method for the synthesis of methyl
benzo[d]oxazole-4-carboxylate involves the reaction of methyl anthranilate with formic acid
and acetic anhydride.[1]
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Caption: A generalized workflow for the synthesis of Methyl Benzo[d]oxazole-4-carboxylate.
Experimental Protocol (Conceptual):

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve methyl anthranilate in a suitable solvent.

o Reagent Addition: Slowly add formic acid and acetic anhydride to the reaction mixture. The
acetic anhydride acts as a dehydrating agent to facilitate the cyclization.

o Reaction Conditions: Heat the mixture to reflux for a specified period, monitoring the reaction
progress by thin-layer chromatography (TLC).

o Work-up and Purification: Upon completion, cool the reaction mixture and neutralize any
excess acid. Extract the product with an appropriate organic solvent. The crude product is
then purified, typically by column chromatography, to yield pure methyl benzo[d]oxazole-4-
carboxylate.

Spectroscopic Characterization
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The structural elucidation and purity confirmation of methyl benzo[d]oxazole-4-carboxylate
are typically performed using a combination of spectroscopic techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
crucial for confirming the molecular structure. The proton NMR would show characteristic
signals for the aromatic protons on the benzene ring, the oxazole proton, and the methyl
ester protons. The carbon NMR would provide evidence for all the unique carbon atoms in
the molecule.

o Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present.
Key vibrational bands would include those for the C=0 of the ester, the C=N of the oxazole
ring, and the C-O-C stretches.

e Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the
compound (177.16 g/mol ) and can provide fragmentation patterns that further support the
proposed structure.[1][8]

Chemical Reactivity and Derivatization

The chemical reactivity of methyl benzo[d]oxazole-4-carboxylate is dictated by the
benzoxazole ring system and the methyl ester functionality. This dual reactivity makes it a
versatile building block in organic synthesis.[1]

Reactions of the Benzoxazole Core

The benzoxazole ring can undergo various transformations. For instance, recent
advancements have demonstrated the utility of palladium-catalyzed direct C-H arylation
reactions to introduce aryl groups at specific positions on the ring, enhancing molecular
complexity.[1]

Reactions of the Methyl Ester Group

The methyl ester at the 4-position is susceptible to nucleophilic substitution and condensation
reactions.[1]

e Nucleophilic Substitution: The carboxylate group can be targeted by various nucleophiles,
leading to the formation of amides, hydrazides, and other derivatives. This is a common
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strategy for generating libraries of compounds for biological screening.[1]

o Condensation Reactions: The ester can react with amines or other nucleophiles to form a
variety of functionalized derivatives.[1]

Diagram of Reactivity:
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Caption: Key reaction pathways for the derivatization of Methyl Benzo[d]oxazole-4-
carboxylate.

Applications in Drug Discovery and Materials
Science

Methyl benzo[d]oxazole-4-carboxylate serves as a valuable scaffold and building block in the
development of new therapeutic agents and functional materials.[1]

Pharmaceutical Development

Derivatives of methyl benzo[d]oxazole-4-carboxylate are being actively investigated for a
range of biological activities.[1]
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» Antimicrobial Properties: Compounds derived from the benzoxazole structure have
demonstrated efficacy against certain bacterial strains, including Staphylococcus aureus and
Escherichia coli.[1]

o Anticancer Activity: Some studies suggest that derivatives of this compound may inhibit the
proliferation of cancer cells, positioning them as candidates for further pharmacological
development.[1]

e Enzyme Inhibition: Certain derivatives have been identified as inhibitors of specific enzymes,
such as acetylcholinesterase (AChE), which is a target in the treatment of neurodegenerative
diseases like Alzheimer's.[1]

Synthetic Chemistry and Materials Science

Beyond its pharmaceutical potential, methyl benzo[d]oxazole-4-carboxylate is a versatile
intermediate in organic synthesis for creating more complex heterocyclic compounds.[1] Its
unique electronic properties also lend themselves to applications in the development of novel
functional materials.[1]

Conclusion

Methyl benzo[d]oxazole-4-carboxylate is a heterocyclic compound with a rich chemical
profile and significant potential in both medicinal chemistry and materials science. Its
amenability to a variety of chemical transformations allows for the generation of diverse
molecular architectures with a wide range of potential applications. This guide has provided a
foundational overview of its properties, synthesis, and reactivity, intended to support and inspire
further research and development in this exciting area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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